Cas no 68558-73-6 (triphenyleno[1,12-bcd]thiophene)

triphenyleno[1,12-bcd]thiophene structure
68558-73-6 structure
Product Name:triphenyleno[1,12-bcd]thiophene
CAS No:68558-73-6
MF:C18H10S
MW:258.337003231049
CID:971321
PubChem ID:50219
Update Time:2025-04-19

triphenyleno[1,12-bcd]thiophene Chemical and Physical Properties

Names and Identifiers

    • triphenyleno[1,12-bcd]thiophene
    • triphenyleno(4,5-bcd)thiophene
    • 1,12-epithiotriphenylene
    • AC1L18O5
    • AG-G-64492
    • CTK5C8202
    • NSC334055
    • TP-4,5-Thiophene
    • Triphenyleno(1,12-bcd)thiophene
    • Triphenyleno[4,5-bcd]thiophene
    • triphenyleno< 1,12-bcd> thiophene
    • Triphenyleno< 4,5-bcd> thiophene
    • Triphenylo(4,5-bcd)thiophen
    • Triphenylo< 4,5-bcd> thiophen
    • AKOS015904815
    • 68558-73-6
    • NSC-334055
    • NSC 334055
    • SCHEMBL1294509
    • DTXSID60218664
    • Inchi: 1S/C18H10S/c1-2-6-12-11(5-1)13-7-3-9-15-17(13)18-14(12)8-4-10-16(18)19-15/h1-10H
    • InChI Key: GFFHWBASMBTYKN-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=C3C4C=CC=CC=4C4=CC=CC1=C4C3=2

Computed Properties

  • Exact Mass: 258.0504
  • Monoisotopic Mass: 258.05032149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 28.2Ų

Experimental Properties

  • PSA: 0
  • LogP: 5.79870
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